molecular formula C5H5BrN2OS B1374953 4-Bromo-N-methylthiazole-2-carboxamide CAS No. 959755-98-7

4-Bromo-N-methylthiazole-2-carboxamide

Cat. No. B1374953
CAS RN: 959755-98-7
M. Wt: 221.08 g/mol
InChI Key: RYMODSDVCSIADM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Bromo-N-methylthiazole-2-carboxamide” is a chemical compound with the molecular formula C5H5BrN2OS . It is a solid substance and has a molecular weight of 221.08 .


Synthesis Analysis

The synthesis of “this compound” involves the reaction of 4-Bromothiazole-2-carboxylic acid ethyl ester with methyl amine in methanol . The mixture is stirred overnight at room temperature, and the solvent is evaporated under reduced pressure to afford the title compound as a yellow solid .


Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The InChI code for this compound is 1S/C5H5BrN2OS/c1-7-4(9)3-2-10-5(6)8-3/h2H,1H3,(H,7,9) .


Physical And Chemical Properties Analysis

“this compound” is a solid substance . It is stored at a temperature between 2-8°C in an inert atmosphere .

Scientific Research Applications

Synthesis and Derivatives

4-Bromo-N-methylthiazole-2-carboxamide is involved in the synthesis of various organic compounds. An example is its role in the synthesis of 2-phenyl-4,5-substituted oxazoles via copper-catalyzed cyclization, highlighting its utility in creating novel organic structures with potential biological activities (Kumar et al., 2012). Furthermore, its derivatives have been studied for their crystal structures, photophysical properties, and eco-friendly synthesis methods (Miryala et al., 2019).

Role in Medicinal Chemistry

In medicinal chemistry, this compound derivatives have been explored. For instance, in the practical synthesis of a CCR5 antagonist, this compound played a key role, demonstrating its importance in drug development processes (Ikemoto et al., 2005).

Applications in Bioactive Compound Synthesis

The synthesis and investigation of bioactive compounds also involve this compound. Studies on the synthesis of new imidazothiazole derivatives, which include carboxamide derivatives, have been conducted to investigate their potential anti-inflammatory and analgesic activities (Can et al., 2021).

Synthesis of Novel Nucleosides

It has also been used in the synthesis of novel thiazole C-nucleosides, exhibiting potential for antiviral activities. These findings show the versatility of this compound in the creation of diverse nucleoside analogs with possible therapeutic applications (Srivastava et al., 1977).

Safety and Hazards

The safety information for “4-Bromo-N-methylthiazole-2-carboxamide” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .

Future Directions

Thiazole derivatives, such as “4-Bromo-N-methylthiazole-2-carboxamide”, have been the subject of extensive research due to their diverse biological activities . Future research may focus on exploring new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects .

properties

IUPAC Name

4-bromo-N-methyl-1,3-thiazole-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5BrN2OS/c1-7-4(9)5-8-3(6)2-10-5/h2H,1H3,(H,7,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RYMODSDVCSIADM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=NC(=CS1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5BrN2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901284088
Record name 4-Bromo-N-methyl-2-thiazolecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901284088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

959755-98-7
Record name 4-Bromo-N-methyl-2-thiazolecarboxamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=959755-98-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Bromo-N-methyl-2-thiazolecarboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901284088
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

4-Bromothiazole-2-carboxylic acid ethyl ester (500 mg, 2.13 mmol) is dissolved in methanol (1 mL) and methyl amine in methanol (10 mL) is added. The mixture is stirred overnight at room temperature. Evaporation of the solvent under reduced pressure affords the title compound as yellow solid. LCMS: Rt 0.92 min (100%) m/z (ESI) 219/221 (M+H)+.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Bromo-N-methylthiazole-2-carboxamide
Reactant of Route 2
Reactant of Route 2
4-Bromo-N-methylthiazole-2-carboxamide
Reactant of Route 3
Reactant of Route 3
4-Bromo-N-methylthiazole-2-carboxamide
Reactant of Route 4
Reactant of Route 4
4-Bromo-N-methylthiazole-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.